Cas no 660448-99-7 (Hexanenitrile, 6,6,6-trifluoro-3-oxo-)

• Product Name: Hexanenitrile, 6,6,6-trifluoro-3-oxo-
• CAS No: 660448-99-7
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• CID: 1708331
• Update Time: 2024-08-31

Hexanenitrile, 6,6,6-trifluoro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 6,6,6-trifluoro-3-oxo-

• Inchi： 1S/C6H6F3NO/c7-6(8,9)3-1-5(11)2-4-10/h1-3H2
• InChI Key： SIJMGIQRKGZEEX-UHFFFAOYSA-N
• SMILES： C(#N)CC(=O)CCC(F)(F)F

Computed Properties

• Exact Mass: 165.04018

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 157.8±35.0 °C(Predicted)
• PSA: 40.86
• pka: 8.94±0.10(Predicted)